Cas no 2260931-59-5 (1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate)

• Product Name: 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate
• CAS No: 2260931-59-5
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 5412592
• Update Time: 2025-10-30

1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate

• Inchi： 1S/C24H22N2O5/c27-23(28)21-14-31-25-22(21)15-9-11-26(12-10-15)24(29)30-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,27,28)
• InChI Key： SDMGYOBSZKNGDL-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C2C(C(O)=O)=CON=2)CC1

Additional information on 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate

Comprehensive Overview of 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate (CAS No. 2260931-59-5)

The compound 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate (CAS No. 2260931-59-5) is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a fluorenylmethyl group and a carboxyisoxazolyl moiety, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for high-purity chemical intermediates like 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound is often explored in the context of peptide synthesis, where its protecting group properties are highly valued. The fluorenylmethyloxycarbonyl (Fmoc) derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique widely used in the production of peptides for therapeutic and diagnostic purposes.

The isoxazole ring in this compound adds another layer of functionality, as isoxazole derivatives are known for their bioactive properties. This structural feature has sparked interest in the compound's potential applications in antibacterial and anti-inflammatory drug development. Given the growing global focus on antimicrobial resistance (AMR), researchers are actively investigating novel scaffolds like this one to address unmet medical needs.

From a synthetic chemistry perspective, 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate exemplifies the convergence of heterocyclic chemistry and carbamate chemistry. Its synthesis typically involves multi-step reactions, including protection-deprotection strategies and coupling reactions, which are topics of high interest in academic and industrial research. The compound's CAS No. 2260931-59-5 serves as a critical identifier for researchers sourcing it for their studies.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. This has led to innovations in the production of intermediates like 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate, with a focus on atom economy and reduced waste generation. Companies specializing in custom synthesis are now offering this compound with improved sustainability metrics, aligning with the broader industry shift toward eco-friendly processes.

The compound's relevance extends to the field of chemical biology, where it is used as a probe or linker in studying protein-protein interactions. Its carboxylate group provides a handle for further functionalization, enabling conjugation with other molecules of interest. This versatility makes it a popular choice for researchers working on targeted drug delivery systems and biomarker discovery.

As the pharmaceutical industry continues to embrace fragment-based drug design (FBDD), compounds like 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate are gaining attention for their potential as fragment libraries. Their moderate size and functional group diversity make them ideal starting points for the development of larger, more complex drug candidates. This aligns with the current trend toward rational drug design and computational chemistry approaches.

Quality control is another critical aspect of working with this compound. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying its purity and structural integrity. Suppliers often provide detailed certificates of analysis (CoA) for CAS No. 2260931-59-5, ensuring researchers can trust the material for their sensitive applications.

In summary, 1-(9H-Fluoren-9-ylmethyl) 4-(4-carboxy-3-isoxazolyl)-1-piperidinecarboxylate represents a fascinating intersection of medicinal chemistry, organic synthesis, and biotechnology. Its multifaceted applications and relevance to contemporary research themes ensure it remains a compound of significant interest in the scientific community. As research progresses, we can anticipate new discoveries and applications emerging for this versatile molecule.